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Compound of Interest

Compound Name: Danthron glucoside

Cat. No.: B13947660

Essential Safety and Handling Guide for Danthron
Glucoside

This guide provides crucial safety and logistical information for handling Danthron glucoside
in a laboratory setting. Danthron glucoside is a naturally occurring compound which, upon
hydrolysis, yields Danthron (also known as 1,8-dihydroxyanthraquinone). The safety protocols
outlined below are primarily based on the hazardous properties of Danthron, which is
reasonably anticipated to be a human carcinogen and presents several other health risks.[1]
Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Classification

Danthron is classified with multiple hazards according to the Globally Harmonized System
(GHS). It is crucial to understand these risks before handling the compound.
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Hazard Class GHS Category Hazard Statement
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[2][3]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.[2]
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[2][3]
H335-H336: May cause
Specific Target Organ Toxicity respiratory irritation. May
) Category 3 ) o
(Single Exposure) cause drowsiness or dizziness.
[2]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
. Category 1
Environment (Acute) [2]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Danthron glucoside to minimize

exposure. Engineering controls, such as fume hoods or ventilated enclosures, should be the

primary method of exposure control.
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Protection Type Recommended Equipment

Wear chemical safety goggles or safety glasses
with side-shields conforming to EN166 (EU) or
ANSI z87.1 (US) standards.[4][5] A face shield

may be required if there is a splash hazard.

Eye and Face Protection

Wear chemical-resistant, impervious gloves.
Nitrile rubber gloves are recommended.[4]

Hand Protection Always inspect gloves for integrity before use
and remove them carefully to avoid skin

contamination.[4]

Wear impervious clothing, such as a fully-
Skin and Body Protection buttoned laboratory coat, to prevent skin

contact.[4][6] Ensure shoes fully cover the feet.

Use in a well-ventilated area, preferably within a
chemical fume hood, to avoid dust formation.[4]
If ventilation is inadequate or dust is generated,
a NIOSH-approved N95 (US) or P1 (EU) dust
mask should be used.[4] For higher-level

Respiratory Protection

protection, consult with safety personnel.

Operational and Disposal Plans
Safe Handling Procedures

e Engineering Controls: Handle Danthron glucoside in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of dust.[4]

e Procedural Controls: Avoid the formation of dust and aerosols.[4] Do not breathe dust. Avoid
contact with eyes, skin, and clothing.[2][7] Wash hands thoroughly after handling and before
breaks.[2][3]

o Storage: Store in a cool, dry, and well-ventilated place.[5] Keep containers tightly closed and
store locked up.[2][3] Keep away from incompatible materials such as strong oxidizing
agents.[2][5]
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Emergency and Spill Response

In the event of a spill, follow a structured response plan to ensure safety and prevent
environmental contamination.
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Caption: Workflow for responding to a Danthron glucoside spill.
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First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[3][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[2][7]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Seek immediate
medical attention.[3][7]

Disposal Plan

Waste material must be treated as hazardous.

Chemical Waste: Dispose of Danthron glucoside and any contaminated materials through
a licensed professional waste disposal service.[4] Do not mix with other waste.[3]

Container Disposal: Dispose of empty containers as unused product in accordance with
federal, state, and local regulations.[4][8] Do not allow the chemical to enter drains or
waterways due to its high toxicity to aquatic life.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13947660#personal-protective-equipment-for-
handling-danthron-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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